![molecular formula C24H20F34OSi2 B599710 1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane CAS No. 129498-18-6](/img/structure/B599710.png)
1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane” is a complex organosilicon compound. It contains two heptadecafluorodecyl groups attached to a tetramethyldisiloxane core . This compound is part of the organofluorine class of chemicals, which are known for their high thermal and chemical stability .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple fluorine atoms. It contains a total of 78 bonds, including 66 non-H bonds, 8 multiple bonds, 22 rotatable bonds, 2 double bonds, 6 aromatic bonds, and 2 ester bonds .Physical And Chemical Properties Analysis
The compound has a molecular weight of 990.2 g/mol . It has a high boiling point of 402.3±55.0 °C and a density of 1.710±0.06 g/cm3 . It’s slightly soluble in chloroform and methanol when heated .Scientific Research Applications
Synthesis and Material Development
- The compound was utilized in the synthesis of a novel siloxane-containing dicarboxylic acid and its derivatives, which resulted in the formation of a self-assembled H-bonded three-dimensional supramolecular structure, indicating its potential in advanced material synthesis (Zaltariov et al., 2014).
Structural and Spectral Analysis
- The compound has been characterized using single-crystal X-ray diffraction and spectral analysis (FT-IR, 1H NMR), demonstrating its utility in providing detailed structural and spectral information about synthesized materials (Nistor et al., 2012).
Surface and Thermal Properties
- The compound has been studied for its potential in surface activity and thermal properties. It demonstrated the formation of micelles and aggregates in solution, indicating its relevance in the study of surfactants and coatings (Nistor et al., 2012).
Polymeric Material Development
- Utilized in the synthesis of various polymeric materials, demonstrating its versatility in the creation of new materials with specific thermal and optical properties (Jung et al., 2011).
Safety and Hazards
The compound is classified as potentially hazardous. It has been assigned the GHS hazard statements H315, H361, H411, H302, H319, H351, and H373, indicating potential risks such as skin irritation, suspected damage to fertility or the unborn child, toxic to aquatic life, harmful if swallowed, causes serious eye irritation, suspected of causing cancer, and may cause damage to organs through prolonged or repeated exposure .
Mechanism of Action
Target of Action
This compound is a type of organosilicon compound, which are often used in various industrial applications due to their unique physical and chemical properties .
Mode of Action
Organosilicon compounds, in general, are known for their ability to form stable and flexible structures, which can interact with various biological and non-biological materials .
Pharmacokinetics
Organosilicon compounds are generally known for their low toxicity and good biocompatibility, which can influence their bioavailability .
Result of Action
As an organosilicon compound, it may exhibit properties such as thermal stability, hydrophobicity, and flexibility, which can influence its interactions at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . Factors such as temperature, pH, and presence of other chemicals can affect the stability and reactivity of organosilicon compounds .
Properties
IUPAC Name |
3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl-[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl(dimethyl)silyl]oxy-dimethylsilane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20F34OSi2/c1-60(2,7-5-9(25,26)11(29,30)13(33,34)15(37,38)17(41,42)19(45,46)21(49,50)23(53,54)55)59-61(3,4)8-6-10(27,28)12(31,32)14(35,36)16(39,40)18(43,44)20(47,48)22(51,52)24(56,57)58/h5-8H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVARJIFTROXOCA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O[Si](C)(C)CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20F34OSi2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50895665 |
Source
|
Record name | 1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50895665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1026.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
129498-18-6 |
Source
|
Record name | 1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50895665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.